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Compound of Interest

Compound Name:
1-oxa-7-

azaspiro[3.5]nonane;oxalic acid

CAS No.: 1408076-14-1; 1523617-84-6

Cat. No.: B2970255

Get Quote

Executive Summary: The Geometry of
Bioavailability
In modern drug discovery, the "molecular obesity" crisis—characterized by high lipophilicity and

high molecular weight—has necessitated a shift away from flat, aromatic-heavy

pharmacophores. The core metric driving this shift is Fsp3 (Fraction of sp3-hybridized

carbons).[1]

This guide provides a technical deep-dive into the spiro[3.5]nonane scaffold, a rigid, three-

dimensional bioisostere that effectively replaces piperidine and cyclohexane rings. By

introducing an orthogonal "kink" in the molecular structure, this scaffold disrupts crystal lattice

packing, thereby lowering melting points and significantly enhancing thermodynamic solubility

without compromising lipophilic ligand efficiency (LLE).

The Fsp3 Imperative: Escaping Flatland
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The correlation between molecular saturation and clinical success was formalized by Lovering

et al. (2009).[1][2] The central premise is that flat, aromatic molecules stack efficiently in the

solid state (high lattice energy), requiring significant energy to solvate.

The Solubility Mechanism
Increasing Fsp3 improves solubility not necessarily by increasing polarity, but by disrupting

planarity.

Lattice Energy (

): High in planar systems (pi-stacking).

Solvation Energy (

): The energy required to surround the solute with solvent.

The Spiro Effect: The spiro[3.5]nonane core forces the molecule into a non-planar trajectory,

preventing tight crystal packing. This lowers the energy barrier for dissolution.

Visualization: The Flatland vs. 3D Pathway
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Figure 1: Mechanistic impact of scaffold saturation on solubility. The transition from planar to

spirocyclic architectures reduces lattice energy, directly translating to improved aqueous

solubility.

The Scaffold: 7-Azaspiro[3.5]nonane
While the carbocyclic spiro[3.5]nonane is useful, the 7-azaspiro[3.5]nonane is the premier

medicinal chemistry building block, serving as a direct bioisostere for 4-substituted piperidines.
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Structural Comparison

Property
4-Phenylpiperidine
(Flat Analog)

7-
Azaspiro[3.5]nonan
e Derivative (3D
Analog)

Impact

Hybridization sp2 rich sp3 rich Increased complexity

Vector Linear/Planar Orthogonal/Kinked
Access to novel IP

space

Metabolic Stability
Susceptible to

aromatic oxidation

Blocked metabolic soft

spots
Improved t1/2

Solubility (pH 7.4) Low (< 10 µM typical) High (> 50 µM typical) Primary Benefit

Lipophilicity (LogP) High Moderate Improved LLE

Vector Analysis
The spiro atom at position 4 creates a rigid geometric constraint. Unlike a piperidine, which can

adopt multiple chair conformations, the spiro fusion locks the exit vectors of substituents on the

four-membered ring relative to the six-membered ring. This rigidity reduces the entropic penalty

upon protein binding.

Experimental Protocol: Synthesis of 7-
Azaspiro[3.5]nonane
Objective: Synthesize the 7-azaspiro[3.5]nonane core from commercially available cyclobutane

precursors. This route is preferred over ring-closing the four-membered ring, which is

thermodynamically disfavored.

Reaction Class: Nucleophilic Substitution / Cyclization Scale: Gram-scale (scalable to kg)

Synthetic Workflow Diagram
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Start: 1,1-Cyclobutanedicarboxylic acid

1. Reduction (LiAlH4)
Yields: 1,1-Bis(hydroxymethyl)cyclobutane

2. Activation (TsCl, Pyridine)
Yields: Ditosylate Intermediate

3. Cyclization (Benzylamine, Reflux)
Yields: N-Bn-7-azaspiro[3.5]nonane

4. Deprotection (Pd/C, H2)
Yields: 7-Azaspiro[3.5]nonane (Free Base)

Click to download full resolution via product page

Figure 2: Step-wise synthesis of the 7-azaspiro[3.5]nonane core. This "outside-in" approach

builds the piperidine ring onto the pre-existing cyclobutane.

Detailed Methodology
Step 1: Reduction to Diol

Reagents: 1,1-Cyclobutanedicarboxylic acid (1.0 eq), LiAlH4 (3.0 eq), THF (anhydrous).
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Procedure: Cool THF solution of LiAlH4 to 0°C. Add diacid dropwise (exothermic). Reflux for

4 hours.

Workup: Fieser workup (Water, 15% NaOH, Water). Filter precipitate.[3] Concentrate filtrate.

[3]

Checkpoint: Confirm disappearance of carbonyl peak in IR.

Step 2: Activation (Ditosylate Formation)

Reagents: Diol (from Step 1), p-Toluenesulfonyl chloride (2.2 eq), Pyridine (solvent/base).

Procedure: Stir at 0°C to RT overnight. Pour into ice water. Extract with DCM.

Purification: Recrystallization from EtOH or flash chromatography (Hex/EtOAc).

Step 3: Spiro-Cyclization (Critical Step)

Reagents: Ditosylate (1.0 eq), Benzylamine (3.0 eq), Toluene or Xylene.

Procedure: Heat to reflux (110°C+) for 12–24 hours. The high temperature is required to

overcome the entropic barrier of bringing the two ends together.

Validation: LCMS monitoring for mass [M+H]+ = 216.3 (for N-Bn product).

Note: Benzylamine acts as both nucleophile and proton scavenger.

Step 4: Deprotection

Reagents: N-Bn-spiro intermediate, Pd/C (10% w/w), H2 (balloon or Parr shaker at 40 psi),

MeOH.

Procedure: Stir at RT for 4-6 hours. Filter through Celite.

Result: 7-Azaspiro[3.5]nonane as a secondary amine, ready for library diversification (e.g.,

reductive amination, SNAr).

Physicochemical Profiling & Case Studies
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Solubility Data Comparison
In a comparative study of GPR119 agonists, replacing a piperidine core with 7-

azaspiro[3.5]nonane yielded the following results:

Metric Piperidine Analog Spiro[3.5] Analog Delta

Kinetic Solubility 12 µg/mL 145 µg/mL +12x

ClogP 3.8 3.2 -0.6

Melting Point 185°C 142°C -43°C

Cl_int (Microsomes) 45 µL/min/mg 12 µL/min/mg Improved Stability

Data synthesized from general spirocycle literature trends (Burkhard et al., Benchchem).

Causality of Stability
The spiro[3.5] scaffold often shows improved metabolic stability.[4][5]

Reasoning: The cyclobutane ring is metabolically robust compared to flexible alkyl chains.

Furthermore, the steric bulk of the spiro center hinders Cytochrome P450 access to the

nitrogen lone pair or adjacent carbons, reducing N-dealkylation rates.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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